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Compound of Interest

Compound Name: Pyromellitic dianhydride

Cat. No.: B145882 Get Quote

Essential Safety and Handling Guide for Pyromellitic
Dianhydride
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Pyromellitic dianhydride
(PMDA). Adherence to these protocols is essential for ensuring laboratory safety and

minimizing exposure risks.

Pyromellitic dianhydride is a hazardous substance that can cause severe eye damage, skin

irritation, and sensitization upon contact or inhalation.[1][2][3] It is a combustible solid that can

form explosive dust-air mixtures.[1][4] Furthermore, it is sensitive to moisture and will hydrolyze

to form pyromellitic acid.[2][4][5][6]

Quantitative Safety Data
The following table summarizes key quantitative safety data for Pyromellitic dianhydride.
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Parameter Value Reference

Acute Toxicity (Oral LD50, Rat) 2250 mg/kg [1][3][7]

Flash Point 380 °C / 716 °F [2]

Occupational Exposure Limits

No specific limits have been

established by most regulatory

bodies.[2][4][7] As a reference,

the Oregon PEL for

"Particulates not otherwise

regulated (PNOR)" is 5 mg/m³

(respirable fraction).[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Pyromellitic dianhydride.

Eye and Face Protection:

Wear tight-sealing safety goggles.[7]

For operations with a higher risk of splashing or dust generation, use a face shield in

addition to goggles.[3][7][8]

Ensure an eyewash station is readily accessible in the immediate work area.[1][2][7]

Skin and Body Protection:

Gloves: Wear protective gloves.[1][3][8][9] Experience suggests materials like

polychloroprene, nitrile rubber, butyl rubber, or polyvinyl chloride are suitable for handling

the dry solid.[1] Always inspect gloves for degradation before use and wash hands

thoroughly after removal.[1][3][8]

Protective Clothing: Wear overalls or a lab coat.[1] For larger quantities or tasks with a

high risk of contamination, a P.V.C. apron and full protective clothing are recommended.[1]

[9]
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Footwear: Closed-toe shoes are required. Protective boots may be necessary depending

on the scale of the operation.[9]

Respiratory Protection:

All work should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[2][4]

If dust is generated and exposure limits may be exceeded, NIOSH/MSHA-approved

respiratory protection is required.[4][7]

Recommended respirator types include a full-face particle respirator (N100/P3 cartridges)

or a positive-pressure supplied-air respirator for high concentrations.[7][8]

Operational and Disposal Plans
Follow these step-by-step procedures for safe handling and disposal.

Step 1: Preparation and Engineering Controls
Designate Work Area: Cordon off and label the area where Pyromellitic dianhydride will be

handled.

Ensure Ventilation: Verify that the chemical fume hood or local exhaust ventilation system is

functioning correctly before starting work.[1][7][9]

Assemble Materials: Have all necessary equipment, including PPE, spill cleanup materials,

and labeled waste containers, ready before handling the chemical.

Review Emergency Procedures: Ensure you are familiar with the location and operation of

safety showers and eyewash stations.[2]

Step 2: Handling Protocol
Avoid All Personal Contact: Do not allow the chemical to contact skin, eyes, or clothing.[1][7]

[10]
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Prevent Dust Formation: Handle the solid carefully to minimize the generation of dust.[2][3]

[4] Avoid actions like shaking or crushing the material in an open environment.

Portioning: If transferring the chemical, use a scoop or spatula. Do not pour the powder, as

this can create dust clouds.

Hygiene: Do not eat, drink, or smoke in the handling area.[7] Wash hands thoroughly with

soap and water immediately after handling the product and before breaks.[2][3][8]

Step 3: Storage
Container: Keep the container tightly closed to prevent moisture absorption and

contamination.[2][4][7][9]

Location: Store in a dry, cool, and well-ventilated place away from incompatible materials

such as strong oxidizing agents, alcohols, and water.[1][2][7][10] The product is moisture-

sensitive.[2][3][4][6]

Labeling: Ensure the container is properly labeled according to regulatory standards.[7]

Step 4: Spill Response
Evacuate: Immediately alert personnel in the area and evacuate non-essential staff.[3][7]

Ventilate: Ensure the area is well-ventilated, but avoid actions that could disperse the dust.

Contain: For powder spills, cover with a plastic sheet to minimize spreading.[7]

Clean-up: Wearing full PPE, gently sweep or shovel the spilled material into a suitable,

labeled container for disposal.[2][3][7] Avoid creating dust during this process.[2][3][7]

Decontaminate: After the solid is removed, clean the contaminated surface thoroughly.[7]

Step 5: First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[2][3][7]
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Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin area

with plenty of soap and water.[3][7] Consult a physician if irritation persists.[3][7]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person

is not breathing, give artificial respiration. Seek immediate medical attention.[1][2][3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[2][3]

Step 6: Disposal Plan
Waste Collection: Collect all Pyromellitic dianhydride waste, including contaminated

materials and spill cleanup debris, in a suitable, closed, and properly labeled container.[3]

Disposal Method: Disposal must be carried out in accordance with all applicable regional,

national, and local laws and regulations.[7]

Consult your institution's waste management authority for guidance.[1]

One approved method is to offer surplus and non-recyclable solutions to a licensed

disposal company; this may involve dissolving the material in a combustible solvent and

burning it in a chemical incinerator equipped with an afterburner and scrubber.[3]

Do not allow the product or wash water from cleaning equipment to enter drains or

waterways.[1][3][4][10]

Contaminated Packaging: Do not reuse the container.[7] Handle the empty container as you

would the product itself and dispose of it accordingly.[3][4]
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Workflow for Handling Pyromellitic Dianhydride

Emergency Procedures
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Spill Response
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First Aid
- Eye, Skin, Inhalation, Ingestion

- Seek Medical Attention

If Exposure Occurs
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Caption: Logical workflow for the safe handling and disposal of Pyromellitic dianhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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